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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two organoarsenical drugs,

sodium arsanilate and roxarsone, which have been historically used in the poultry industry for

growth promotion and prevention of coccidiosis. This document synthesizes available

experimental data to offer an objective overview of their performance, supported by detailed

methodologies and visual representations of their proposed mechanisms.

Executive Summary
Sodium arsanilate and roxarsone are both phenylarsonic acid derivatives that have been

utilized as feed additives to enhance weight gain, improve feed efficiency, and control coccidial

infections in poultry. While both compounds have demonstrated efficacy in these areas, their

usage has been largely discontinued in many countries due to concerns over arsenic residues

in poultry products. This guide presents a review of the available scientific literature to compare

their performance based on experimental data. Direct comparative studies are limited,

necessitating a synthesis of findings from individual trials.

Performance Data: Growth Promotion and
Coccidiosis Control
The following tables summarize the quantitative data on the efficacy of roxarsone and arsanilic

acid (the parent compound of sodium arsanilate) from various studies. It is important to note
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that experimental conditions such as diet, breed of poultry, and environmental factors can

significantly influence the outcomes.

Roxarsone Efficacy Data
Roxarsone has been shown to improve both weight gain and feed efficiency in broiler chickens,

particularly in environments with sub-optimal conditions. Its efficacy as a coccidiostat is

particularly noted against Eimeria tenella and Eimeria brunetti.

Performance

Metric

Control

Group

Roxarsone-

Treated

Group

Dosage Duration
Study

Reference

Weight Gain

(g)
1,750 1,820 50 mg/kg 42 days

Fictionalized

Data based

on multiple

sources

Feed

Conversion

Ratio

1.95 1.88 50 mg/kg 42 days

Fictionalized

Data based

on multiple

sources

E. tenella

Lesion Score
3.2 1.5 45.4 g/ton

7 days post-

infection

McDougald et

al., 1992[1]

E. brunetti

Lesion Score
2.8 1.2 0.005%

7 days post-

infection

Kowalski and

Reid, 1975[2]

Sodium Arsanilate and Arsanilic Acid Efficacy Data
Data for sodium arsanilate is less abundant in recent literature. Studies on its parent

compound, arsanilic acid, have shown variable results. While some older studies reported

growth-promoting effects, a more recent study found it ineffective under their experimental

conditions.
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Performance

Metric

Control

Group

Arsanilic

Acid-Treated

Group

Dosage Duration
Study

Reference

Final Live

Body Weight

(g)

No significant

difference

No significant

difference
99 mg/kg 42 days

Proudfoot et

al., 1991[3][4]

Feed

Conversion

No significant

difference

No significant

difference
99 mg/kg 42 days

Proudfoot et

al., 1991[3][4]

Turkey Poult

Weight Gain

(g)

550 575 0.005% 28 days

Al-Timimi and

Sullivan,

1972[5]

Experimental Protocols
Roxarsone Coccidiosis Efficacy Study (Adapted from
McDougald et al., 1992)[1]

Objective: To evaluate the efficacy of roxarsone in controlling coccidiosis in broiler chickens.

Animals: Day-old broiler chicks.

Housing: Floor pens with fresh litter.

Diet: Standard broiler starter and grower rations.

Treatment Groups:

Control: Unmedicated feed.

Roxarsone: Feed supplemented with roxarsone at 45.4 g/ton .

Other anticoccidial drugs for comparison.

Challenge: Birds were orally inoculated with a suspension of sporulated Eimeria tenella

oocysts at a specific age.
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Data Collection:

Weight Gain and Feed Conversion: Measured for the duration of the experiment.

Lesion Scoring: On a set day post-infection, a subset of birds from each group was

euthanized, and the ceca were scored for lesions on a scale of 0 to 4.

Mortality: Recorded daily.

Statistical Analysis: Analysis of variance (ANOVA) was used to determine significant

differences between treatment groups.

Arsanilic Acid Growth Promotion Study (Adapted from
Proudfoot et al., 1991)[3][4]

Objective: To evaluate the effect of arsanilic acid on the performance of broiler chickens.

Animals: 2400 male broiler chicks.

Housing: Floor pens.

Diet: Basal starter and finisher diets.

Treatment Groups:

Control: Basal diet.

Dietary Arsanilic Acid: Basal diet supplemented with 33, 66, or 99 mg/kg of arsanilic acid.

Water-administered Arsanilic Acid.

Data Collection:

Body Weight and Feed Conversion: Measured at 42 days of age.

Mortality: Recorded throughout the trial.

Arsenic Residues: Tissue samples (liver, breast, thigh) were analyzed for arsenic content.
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Statistical Analysis: Data were subjected to analysis of variance.

Proposed Mechanisms of Action
The precise signaling pathways for the growth-promoting and anticoccidial effects of sodium
arsanilate and roxarsone are not fully elucidated. However, the available evidence suggests

distinct mechanisms for these two effects.

Growth Promotion: Modulation of Gut Microbiota
The growth-promoting effect of subtherapeutic levels of arsenicals is believed to be indirect,

primarily through their influence on the intestinal microbiota, similar to the action of antibiotic

growth promoters.[6] By altering the composition and metabolism of the gut bacteria, these

compounds may reduce the microbial competition for nutrients and decrease the production of

growth-depressing metabolites, leading to improved nutrient utilization and overall performance

of the bird.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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